Cas no 2034359-58-3 (1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone)
1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-((3-(4-methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone
- 1-[3-[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonylphenyl]ethanone
- 1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone
-
- Inchi: 1S/C17H24N2O4S/c1-13(20)14-4-3-5-17(10-14)24(21,22)19-11-15(12-19)18-8-6-16(23-2)7-9-18/h3-5,10,15-16H,6-9,11-12H2,1-2H3
- InChI Key: KYLSZNZMGILINH-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(C)=O)C=1)(N1CC(C1)N1CCC(CC1)OC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 545
- XLogP3: 1
- Topological Polar Surface Area: 75.3
1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6472-8920-2μmol |
1-(3-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
2034359-58-3 | 90%+ | 2μl |
$85.5 | 2023-04-23 | |
| Life Chemicals | F6472-8920-5μmol |
1-(3-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
2034359-58-3 | 90%+ | 5μl |
$94.5 | 2023-04-23 | |
| Life Chemicals | F6472-8920-10μmol |
1-(3-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
2034359-58-3 | 90%+ | 10μl |
$103.5 | 2023-04-23 | |
| Life Chemicals | F6472-8920-20μmol |
1-(3-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
2034359-58-3 | 90%+ | 20μl |
$118.5 | 2023-04-23 | |
| Life Chemicals | F6472-8920-1mg |
1-(3-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
2034359-58-3 | 90%+ | 1mg |
$81.0 | 2023-04-23 | |
| Life Chemicals | F6472-8920-2mg |
1-(3-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
2034359-58-3 | 90%+ | 2mg |
$88.5 | 2023-04-23 | |
| Life Chemicals | F6472-8920-3mg |
1-(3-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
2034359-58-3 | 90%+ | 3mg |
$94.5 | 2023-04-23 | |
| Life Chemicals | F6472-8920-4mg |
1-(3-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
2034359-58-3 | 90%+ | 4mg |
$99.0 | 2023-04-23 | |
| Life Chemicals | F6472-8920-5mg |
1-(3-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
2034359-58-3 | 90%+ | 5mg |
$103.5 | 2023-04-23 | |
| Life Chemicals | F6472-8920-10mg |
1-(3-{[3-(4-methoxypiperidin-1-yl)azetidin-1-yl]sulfonyl}phenyl)ethan-1-one |
2034359-58-3 | 90%+ | 10mg |
$118.5 | 2023-04-23 |
1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone
Comprehensive Overview of 1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone (CAS No. 2034359-58-3)
1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone (CAS No. 2034359-58-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure, combining a 4-methoxypiperidine moiety with an azetidine ring and a sulfonylphenyl group. Its intricate architecture makes it a promising candidate for various applications, particularly in drug discovery and development.
The compound's chemical properties are characterized by its moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, while exhibiting limited solubility in water. Its molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for its potential use in medicinal chemistry. Researchers have explored its role as a key intermediate in synthesizing biologically active molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory pathways.
In recent years, the demand for 1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone has surged due to its relevance in high-throughput screening and fragment-based drug design. Its structural versatility allows for modifications that can enhance binding affinity to specific biological targets. This has led to its inclusion in numerous patent applications and research studies, particularly those focusing on G-protein-coupled receptors (GPCRs) and kinase inhibitors.
The synthetic routes for this compound typically involve multi-step organic reactions, including sulfonylation, amination, and acylation. These processes require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), are employed to confirm its structural integrity and purity.
From a market perspective, 1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as raw material costs, regulatory requirements, and the scale of production. Companies engaged in custom synthesis and contract research often list this compound in their portfolios, highlighting its growing commercial significance.
Recent advancements in computational chemistry and AI-driven drug discovery have further amplified interest in this compound. Researchers are leveraging machine learning algorithms to predict its interactions with various biological targets, accelerating the identification of potential therapeutic applications. This aligns with the broader trend of integrating digital tools into chemical research, a topic frequently searched by professionals in the field.
Safety and handling of 1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone adhere to standard laboratory protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) and ventilation are recommended during its use. Regulatory compliance, including adherence to REACH and Good Laboratory Practice (GLP), ensures its safe utilization in research and industrial settings.
In summary, 1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone (CAS No. 2034359-58-3) represents a valuable chemical entity with broad applicability in modern drug development. Its unique structure, combined with evolving research methodologies, positions it as a compound of enduring interest in the scientific community. As the pharmaceutical industry continues to explore novel therapeutic avenues, this molecule is poised to play a pivotal role in future innovations.
2034359-58-3 (1-(3-((3-(4-Methoxypiperidin-1-yl)azetidin-1-yl)sulfonyl)phenyl)ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)